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Experimental Models and Protocols

The following table outlines the methodologies from key preclinical studies investigating sotagliflozin's

effects in various tissues.

Study
Focus

Experimental
Model

Sotagliflozin Dosing
Protocol

Key Methodologies &
Assessments

| Cardiac & Metabolic Effects [1] | High-fat diet-induced obese mice | 10 mg/kg/day for 22 weeks [1] | •

Body weight and blood glucose monitoring • Oral glucose tolerance test (OGTT) • Histological analysis of

heart tissue (H&E, Masson's trichrome) • Western blot (P38MAPK, JNK signaling pathways) [1] | | Cardiac

Pressure Overload [2] | Mice with transverse aortic constriction (TAC) on normal or high-fat diet | 10

mg/kg body weight via oral gavage once daily for 7 weeks [2] | • Cardiac catheterization (carotid pressure

differential) • Indirect calorimetry (energy expenditure) • Histology (cardiac hypertrophy, fibrosis) •

Glomerular filtration rate (GFR) measurement [2] | | Liver-Associated Disorders [3] | Cystic fibrosis rabbit

model | 10 mg/kg/day via oral gavage for 12-16 weeks [3] | • Serum liver enzyme analysis (ALT, AST, ALP)

• Liver histology (H&E, Trichrome stains) • Bile acid measurement in serum, liver, and gallbladder [3] |
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The diagram below illustrates the multi-tissue mechanism of action of sotagliflozin and its investigated

signaling pathways in cardiac tissue.
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Sotagliflozin's tissue distribution is inferred from the presence of its SGLT1 and SGLT2 targets. While

robust quantitative human tissue concentration data from clinical trials is not fully detailed in the available

search results, the expression of these targets explains its multi-organ effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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